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Compound of Interest

Compound Name: Strontium perchlorate
CAS No.: 13450-97-0
Cat. No.: B086668
Get Quote
. J

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling of strontium perchlorate to prevent explosive reactions
and other hazardous incidents.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with strontium perchlorate?

Al: Strontium perchlorate is a powerful oxidizing agent that presents a significant fire and
explosion risk.[1][2][3] The primary hazards include:

o Explosion Hazard: It can decompose explosively when heated or contaminated.[1][2][4]
Mixtures with organic materials, reducing agents, finely powdered metals, and hydrocarbons
can be explosive.[1][2][3][4][5] Initiation of an explosion can occur from heat, friction, shock,
or sparks.[3][6]

o Fire Hazard: As a strong oxidizer, it can ignite or accelerate the burning of combustible
materials such as wood, paper, and oils.[2][4][5]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b086668#bc-rfq
https://www.benchchem.com/product/b086668/docs?utm_src=pdf-body#technical-support-center-safe-handling-of-strontium-perchlorate
https://www.benchchem.com/product/b086668/docs?utm_src=pdf-body#technical-support-center-safe-handling-of-strontium-perchlorate
https://www.benchchem.com/product/b086668/docs?utm_src=pdf-body#technical-support-center-safe-handling-of-strontium-perchlorate
https://cameochemicals.noaa.gov/chemical/4549
https://wap.guidechem.com/encyclopedia/strontium-perchlorate-dic17442.html
https://www.echemi.com/products/pd2108264498-strontium-diperchlorate.html
https://cameochemicals.noaa.gov/chemical/4549
https://wap.guidechem.com/encyclopedia/strontium-perchlorate-dic17442.html
https://pubchem.ncbi.nlm.nih.gov/compound/61607
https://cameochemicals.noaa.gov/chemical/4549
https://wap.guidechem.com/encyclopedia/strontium-perchlorate-dic17442.html
https://www.echemi.com/products/pd2108264498-strontium-diperchlorate.html
https://pubchem.ncbi.nlm.nih.gov/compound/61607
https://www.fishersci.com/store/msds?partNumber=AA4557709&productDescription=STRON+PERCHLRAT+TRIHYD+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/products/pd2108264498-strontium-diperchlorate.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1741.pdf
https://wap.guidechem.com/encyclopedia/strontium-perchlorate-dic17442.html
https://pubchem.ncbi.nlm.nih.gov/compound/61607
https://www.fishersci.com/store/msds?partNumber=AA4557709&productDescription=STRON+PERCHLRAT+TRIHYD+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086668?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

» Health Hazards: Inhalation, ingestion, or contact with skin and eyes can cause severe
irritation, burns, or even death.[2][4] Fires involving strontium perchlorate can produce
irritating and toxic gases.[2][4]

Q2: How should | properly store strontium perchlorate?

A2: Proper storage is critical to maintaining its stability. Follow these guidelines:

e Store in a cool, dry, and well-ventilated area.[5][6][7]

o Keep containers tightly closed to prevent moisture absorption, as it is hygroscopic.[2]

o Store away from incompatible materials, especially reducing agents, organic compounds,
combustible materials, and strong acids.[5][6][7]

e Do not store near heat sources, sparks, or open flames.[6][7]
o Ensure that storage containers are clearly labeled.
Q3: What materials are incompatible with strontium perchlorate?

A3: Strontium perchlorate can react dangerously with a wide range of materials. Avoid
contact with:

e Reducing agents[1][5]

o Organic materials and hydrocarbons (fuels, oils, grease)[1][2][4]
o Combustible materials (wood, paper, clothing)[5]

e Powdered metals|[6]

e Strong acids

 Sulfur and phosphorus

o Cyanides, esters, and thiocyanates[1][2][3]

Q4: What are the signs of decomposition or instability in strontium perchlorate?
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A4: While visual signs may not always be apparent, you should treat the material with extreme
caution if you observe any of the following:

Discoloration of the material.

The presence of foreign substances or visible contamination.

Signs of container corrosion or damage.

If the material has been subjected to elevated temperatures or mechanical shock.

If you suspect instability, do not handle the material. Contact your institution's Environmental
Health and Safety (EHS) office immediately.

Q5: What is the correct procedure for disposing of strontium perchlorate waste?

A5: Strontium perchlorate waste is considered hazardous and must be disposed of
accordingly.

» Never dispose of strontium perchlorate in the regular trash or down the drain.[5]
o Collect waste in a designated, properly labeled, and sealed container.

o Consult your institution's EHS guidelines and local, state, and federal regulations for
hazardous waste disposal.[5][8]

Troubleshooting Guide

Q: I accidentally spilled a small amount of strontium perchlorate powder in the fume hood.
What should | do?

A: For a small, dry spill, you should:

e Ensure you are wearing appropriate Personal Protective Equipment (PPE), including gloves,
safety goggles, and a lab coat.

o De-energize any nearby ignition sources.
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Gently cover the spill with a non-combustible absorbent material like sand or vermiculite.[1]
Do NOT use paper towels or other combustible materials.

With a clean, non-sparking shovel or scoop, carefully place the mixture into a clean, dry, and
properly labeled container for hazardous waste disposal.[1]

Decontaminate the area with water, and collect the cleaning materials for proper disposal.
Report the incident to your supervisor and EHS office.

Q: My experimental procedure requires heating a mixture containing strontium perchlorate.
What precautions must | take?

A: Heating strontium perchlorate, especially in the presence of other materials, is extremely
dangerous and should be avoided if possible. If absolutely necessary:

Conduct a thorough hazard analysis before beginning the experiment.
Work with the smallest possible quantities.
Use a blast shield and conduct the experiment in a certified fume hood.

Heat the mixture indirectly and with precise temperature control (e.g., using an oil bath or
heating mantle connected to a temperature controller). Avoid direct flame.

Ensure no incompatible materials are present.

Be prepared for a rapid exothermic reaction or explosion. Have appropriate fire extinguishing
equipment readily available.

Data Presentation

Table 1: Properties and Safety Data for Strontium Perchlorate

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://cameochemicals.noaa.gov/chemical/4549
https://cameochemicals.noaa.gov/chemical/4549
https://www.benchchem.com/product/b086668/docs?utm_src=pdf-body#technical-support-center-safe-handling-of-strontium-perchlorate
https://www.benchchem.com/product/b086668/docs?utm_src=pdf-body#technical-support-center-safe-handling-of-strontium-perchlorate
https://www.benchchem.com/product/b086668/docs?utm_src=pdf-body#technical-support-center-safe-handling-of-strontium-perchlorate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086668?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Property Data Citation(s)

Chemical Formula Sr(ClOa)2 [2]

Molecular Weight 286.52 g/mol [2][3]
Colorless to white crystalline

Appearance [1112113114]
powder

Hazard Class 5.1 (Oxidizer) [3]

UN Number 1508 [3]

Anhydrous form can be
repared by drying the hydrate
Decomposition Temp. Prep Y aying Y [9]
at 250°C. May decompose

explosively when heated.

Reducing agents, organic
o materials, powdered metals,
Incompatibilities ) ) [1][5][6]
strong acids, combustibles,

hydrocarbons.

Experimental Protocols

Protocol 1: Safe Weighing and Dispensing of Strontium Perchlorate Powder
e Preparation:

o Designate a specific area for handling strontium perchlorate, preferably within a fume
hood.

o Ensure the area is clean and free of any combustible or incompatible materials.

o Don appropriate PPE: chemical-resistant gloves, a flame-retardant lab coat, and chemical
splash goggles.

o Use non-sparking tools (e.g., ceramic or plastic spatulas).

e Procedure:
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o Ground any metal equipment to prevent static discharge.[6]
o Carefully open the strontium perchlorate container.

o Slowly and gently scoop the desired amount onto a tared weigh boat or into a suitable
container. Avoid creating dust.[5]

o If any powder is spilled, follow the spill cleanup procedure outlined in the troubleshooting
guide.

o Securely close the main container immediately after dispensing.

e Cleanup:
o Wipe down the handling area with a damp cloth, ensuring no residual dust remains.
o Dispose of all contaminated materials (weigh boats, wipes, gloves) as hazardous waste.

o Wash hands thoroughly after handling.[6]

Mandatory Visualization
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Caption: Workflow for the safe handling of strontium perchlorate.
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Caption: Factors contributing to an explosive reaction with strontium perchlorate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086668/docs#technical-support-center-safe-
handling-of-strontium-perchlorate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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